Mass Spectrometric Differentiation
The use of a deuterium-labeled internal standard (Sudan I-d3) for Sudan I quantification in food matrices achieves a limit of quantification (LOQ) of 10 ppb, which is two-fold lower (i.e., more sensitive) than the 20 ppb LOQ observed for the structurally distinct azo dye Sudan Para-Red when analyzed under identical LC-APCI-MS/MS conditions [1]. This difference is attributed to the dissimilar ionization efficiency of Para-Red, a compound with a different substitution pattern on the naphthol ring, which prevents it from serving as an effective internal standard for Sudan I [1]. In contrast, the isotopologue Sudan I-d3 provides the same LOQ as the unlabeled analyte (10 ppb), ensuring accurate and precise quantification at low residue levels in complex food matrices such as chili powder and tomato sauce [2].
| Evidence Dimension | Limit of Quantification (LOQ) in food matrices |
|---|---|
| Target Compound Data | 10 ppb for Sudan I when using deuterated internal standard |
| Comparator Or Baseline | Sudan Para-Red: 20 ppb |
| Quantified Difference | 2-fold lower LOQ for Sudan I (higher sensitivity) |
| Conditions | LC-APCI-MS/MS, isotope dilution method, chili powder and tomato sauce |
Why This Matters
Procurement of Sudan I-d3 enables compliance with stringent regulatory limits (e.g., EU minimum required performance limit of 10 ppb) and provides a 2-fold sensitivity advantage over alternative non-isotopic internal standards.
- [1] Mazzotti, F.; Di Donna, L.; Maiuolo, L.; Napoli, A.; Salerno, R.; Sajjad, A.; Sindona, G. Assay of the Set of All Sudan Azodye (I, II, III, IV, and Para-Red) Contaminating Agents by Liquid Chromatography-Tandem Mass Spectrometry and Isotope Dilution Methodology. Journal of Agricultural and Food Chemistry 2008, 56 (1), 63–67. View Source
- [2] Mazzotti, F.; Di Donna, L.; Taverna, D.; Maiuolo, L.; Napoli, A.; Sindona, G. High-throughput determination of Sudan Azo-dyes within powdered chili pepper by paper spray mass spectrometry. Journal of Mass Spectrometry 2013, 48 (1), 103–108. View Source
